
GSK4027 BET family selectivity 18000-fold

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: GSK 4027

Cat. No.: S529459
Get Quote

Experimental Protocols for Key Data

The high-quality data supporting GSK4027 comes from standardized, industry-recognized experimental

protocols.

Target Potency and Selectivity (BROMOscan): This high-throughput assay quantitatively measures

the binding affinity of GSK4027 to numerous bromodomains simultaneously [1]. The assay uses a
immobilized ligand competition method to determine dissociation constants (Kd) or inhibition

constants (Ki), with the Ki value of 1.4 nM for PCAF/GCN5 and the resulting selectivity fold-windows
calculated from these values [2] [3].

Cellular Target Engagement (NanoBRET): This assay confirms that GSK4027 engages its intended
target in a live cellular environment [2] [3]. It works by expressing a full-length PCAF protein fused to

a NanoLuc luciferase tag in HEK293 cells. A cell-permeable fluorescent tracer binds the PCAF
bromodomain, bringing the luciferase and fluorophore close enough for BRET (Bioluminescence

Resonance Energy Transfer). When GSK4027 enters cells and displaces the tracer, the BRET signal
decreases, allowing calculation of a cellular IC₅₀ value [2] [3].

Bromodomain Inhibition and Research Applications

GSK4027 inhibits the function of the PCAF/GCN5 bromodomain. The following diagram illustrates the

mechanism and key experimental workflow for cellular target engagement.
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This targeted inhibition allows researchers to specifically probe the biological roles of PCAF/GCN5

bromodomains. Research has shown that the PCAF bromodomain plays a critical role in the DNA damage

response, particularly in Homologous Recombination (HR) repair [4]. By using GSK4027, scientists can

inhibit this interaction and study the resulting effects on genome stability.

Comparison with Alternative Chemical Probes

GSK4027 is one of several high-quality chemical probes available for bromodomain research. The table

below compares it with other relevant probes.

Probe
Name

Primary
Target(s)

Key Features Compared to GSK4027

GSK4027 PCAF/GCN5

Bromodomain

High potency (nM), >18,000x

BET selectivity, excellent
cellular activity [5] [2] [3].

The benchmark probe for

PCAF/GCN5 on a pyridazinone
scaffold [1].
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Probe
Name

Primary
Target(s)

Key Features Compared to GSK4027

L-Moses PCAF/GCN5

Bromodomain

An earlier, orthogonal probe

with a different chemical
structure [1].

GSK4027 shows similar potency but

a stronger response in cellular
assays and should be prioritized [1].

JQ1 BET Family
(BRD2/3/4)

A widely used pan-BET
inhibitor; contrasts

GSK4027's non-BET
selectivity [1].

Highlights target family distinction;
useful for experiments ruling out

BET-related effects.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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